Cas no 1204333-16-3 (Tert-butyl (2s,4s)-2-(1,4-dithia-8-azaspiro[4.5]decane-8-carbonyl)-4-fluoropyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (2s,4s)-2-(1,4-dithia-8-azaspiro[4.5]decane-8-carbonyl)-4-fluoropyrrolidine-1-carboxylate
• CAS No: 1204333-16-3
• MF: C₁₇H₂₇FN₂O₃S₂
• MW: 390.536285638809
• CID: 1209690
• PubChem ID: 52180919
• Update Time: 2025-04-20

Tert-butyl (2s,4s)-2-(1,4-dithia-8-azaspiro[4.5]decane-8-carbonyl)-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2s,4s)-2-(1,4-dithia-8-azaspiro[4.5]decane-8-carbonyl)-4-fluoropyrrolidine-1-carboxylate
• DTXSID10680312
• 1204333-16-3

• Inchi： 1S/C17H27FN2O3S2/c1-16(2,3)23-15(22)20-11-12(18)10-13(20)14(21)19-6-4-17(5-7-19)24-8-9-25-17/h12-13H,4-11H2,1-3H3/t12-,13-/m0/s1
• InChI Key： WVAZASMHEUKCJX-STQMWFEESA-N
• SMILES： S1CCSC21CCN(C([C@@H]1C[C@@H](CN1C(=O)OC(C)(C)C)F)=O)CC2

Computed Properties

• Exact Mass: 390.14471324g/mol
• Monoisotopic Mass: 390.14471324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 100Ų